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Compound of Interest

Compound Name: 1,2-Dimethylpropylamine

CAS No.: 598-74-3

Cat. No.: B1361077 Get Quote

1,2-Dimethylpropylamine, also known by its IUPAC name 3-Methyl-2-butanamine, is a

primary aliphatic amine. Its structure, featuring a branched alkyl chain, significantly influences

its physical and chemical behavior, making it a valuable building block and intermediate in

organic synthesis.

Chemical Identity:

Common Name: 1,2-Dimethylpropylamine

IUPAC Name: 3-Methyl-2-butanamine[1][2][3][4]

Synonyms: 2-Amino-3-methylbutane, 3-Methyl-2-butylamine[5]

CAS Number: 598-74-3[1][4][5][6]

Molecular Formula: C₅H₁₃N[1]

Molecular Weight: 87.16 g/mol [1][5][6]

Structural Influence on Properties: The molecular structure, (CH₃)₂CHCH(CH₃)NH₂, consists

of a five-carbon backbone with a primary amine group (-NH₂) on the second carbon. The

presence of the amine group allows for hydrogen bonding, a key intermolecular force that

elevates its boiling point compared to alkanes of similar molecular weight. However, the

steric hindrance from the branched methyl groups can slightly modulate the strength of these

interactions.
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Significance and Applications: 1,2-Dimethylpropylamine serves multiple roles in scientific

and industrial settings. It is utilized as a standard in analytical chemistry, specifically in the

separation of alkali and alkaline earth metal cations using capillary electrochromatography.[1]

[6][7] In organic synthesis, it functions as a versatile solvent, catalyst, and intermediate for

the production of pharmaceuticals, agrochemicals, and rubber chemicals.[8] Its properties

also lend it to use as a corrosion inhibitor.[8]

Core Physicochemical Properties
The accurate characterization of a compound's physical properties is fundamental to its

application in a laboratory or industrial setting. The following table summarizes the key

physicochemical data for 1,2-Dimethylpropylamine.

Property Value Source(s)

Boiling Point 84-87 °C [1][2][3][4][6][7]

Melting Point -50 °C [1][4][6]

Density 0.757 g/mL at 25 °C [1][4][6][7]

Refractive Index (n20/D) 1.4055 [1][4][6][7]

Flash Point -18 °F (-28 °C) [closed cup] [1][6]

pKa (Predicted) 10.80 ± 0.10 [1][4]

Appearance
Colorless to light-yellow liquid

oil
[1][4]

Solubility

Sparingly soluble in

Chloroform, slightly in

Methanol.[1][4] Note: Reports

on water solubility vary, with

some sources indicating

miscibility[8] and others stating

it does not mix well.

In-depth Analysis of the Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure exerted on it. For 1,2-dimethylpropylamine, the literature consistently reports a

boiling point in the range of 84-87 °C at standard atmospheric pressure.[1][4][6][7] One source

specifies a value of 85.5 °C.[5] This value is a direct consequence of the intermolecular forces

at play:

Hydrogen Bonding: As a primary amine, the N-H bonds are polarized, allowing molecules to

form hydrogen bonds with one another. This is the strongest intermolecular force present

and is the primary reason for its relatively high boiling point.

Van der Waals Forces: These temporary dipole-dipole interactions contribute to the overall

intermolecular attraction. The branched structure of 1,2-dimethylpropylamine, while having

the same molecular weight as a straight-chain amine like pentylamine, results in a more

compact, spherical shape. This reduces the surface area available for van der Waals

interactions, which typically lowers the boiling point compared to its linear isomer.

Dipole-Dipole Interactions: The polar C-N and N-H bonds create a net molecular dipole,

leading to additional electrostatic attractions between molecules.

The interplay of these forces dictates the energy required to transition the substance from the

liquid to the gaseous phase.

Experimental Determination of Boiling Point
Accurate boiling point determination is crucial for verifying the purity of a substance and for

process control in chemical synthesis.

Theoretical Principles
A liquid boils when its molecules have enough thermal energy to overcome the intermolecular

forces holding them together, allowing them to escape into the vapor phase. This occurs when

the liquid's internal vapor pressure equals the external atmospheric pressure. Therefore, any

experimental setup must accurately measure the temperature of the vapor that is in equilibrium

with the boiling liquid.[9][10]

Recommended Methodology: Thiele Tube Method
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For determining the boiling point of small quantities of liquid (1-2 mL), the Thiele tube method is

a classic, reliable, and self-validating technique. It is safer and requires less material than a full

distillation. The principle relies on trapping the substance's vapor in a capillary tube; the boiling

point is the temperature at which the external pressure is re-established inside the capillary

during cooling.[11]

Detailed Experimental Protocol
Apparatus Assembly:

Secure a Thiele tube to a retort stand using a clamp. Fill the tube with a high-boiling, non-

flammable liquid (e.g., mineral oil or silicone oil) to a level just above the top of the side-

arm.

Causality: The Thiele tube is designed to ensure uniform heating of the oil bath via

convection, which is critical for an accurate temperature reading.

Attach a small test tube (e.g., 75x10 mm) to a thermometer using a small rubber band or

wire. The bottom of the test tube should be level with the thermometer's bulb.

Add approximately 1-2 mL of 1,2-dimethylpropylamine to the test tube.

Take a capillary tube (sealed at one end) and place it into the test tube with the open end

facing down.

Heating and Observation:

Immerse the thermometer and attached sample tube into the Thiele tube, ensuring the

sample is level with the middle of the oil. The rubber band must remain above the oil level

to prevent degradation.

Gently heat the side arm of the Thiele tube with a microburner or hot air gun.[11] Heat

slowly, aiming for a temperature increase of 1-2 °C per minute as you approach the

expected boiling point (approx. 85 °C).

Causality: Slow, steady heating is paramount to ensure thermal equilibrium between the

oil bath, the sample, and the thermometer. Rapid heating will cause the thermometer
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reading to lag behind the actual sample temperature, leading to inaccurate results.

As the liquid heats, dissolved air will first be expelled from the capillary tube. As the boiling

point is reached, the vapor pressure of the 1,2-dimethylpropylamine will overcome the

atmospheric pressure, and a rapid, continuous stream of bubbles will emerge from the

capillary tube.[11]

Measurement and Validation:

Once a vigorous and steady stream of bubbles is observed, remove the heat source.

The bubbling will slow down and stop as the apparatus cools. The precise moment the

bubbling ceases and the liquid just begins to be drawn back into the capillary tube, the

internal pressure of the trapped vapor equals the external atmospheric pressure.

Trustworthiness: This point is the true boiling point. The temperature recorded at this exact

moment is the experimental boiling point of 1,2-dimethylpropylamine. The self-validating

nature of this protocol comes from the direct observation of the pressure equilibrium.

Allow the apparatus to cool significantly before repeating the measurement for

confirmation. Record the ambient barometric pressure, as boiling point is pressure-

dependent.

Visualization of Experimental Workflow

Preparation Apparatus Assembly Measurement

1. Add 1-2 mL of
1,2-dimethylpropylamine

to test tube.

2. Insert inverted
capillary tube.

3. Attach sample tube
to thermometer.

4. Immerse assembly
in Thiele tube.

5. Heat side arm
slowly and evenly.

6. Observe for rapid,
continuous bubbles.

Temp ↑ 7. Remove heat source
and allow to cool.

Vigorous bubbling
achieved

8. Record temperature
when liquid enters capillary.

Temp ↓

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination using the Thiele Tube Method.
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Safety, Handling, and Storage
1,2-Dimethylpropylamine is a hazardous substance and must be handled with appropriate

precautions.

Hazard Identification:

Physical Hazards: Highly flammable liquid and vapor (H225).[6] Vapors may form

explosive mixtures with air.

Health Hazards: Harmful if swallowed (H302) and toxic in contact with skin (H311).[6]

Causes severe skin burns and serious eye damage (H314).[6] May cause respiratory

irritation.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene), a lab coat,

and closed-toe shoes. An apron may be required for larger quantities.

Respiratory Protection: All handling should be performed in a certified chemical fume hood

to avoid inhalation of vapors.[12]

Handling and Storage:

Keep away from heat, sparks, open flames, and other ignition sources.[12] Use non-

sparking tools.

Store in a tightly closed container in a dry, cool, and well-ventilated area designated for

flammable liquids.[1][12] Recommended storage temperature is 2-8°C.[1][4]

Ground and bond containers when transferring material to prevent static discharge.

First Aid and Spill Response:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Seek immediate medical attention.
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Skin Contact: Immediately remove all contaminated clothing and rinse skin with copious

amounts of water for at least 15 minutes. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spills: Eliminate all ignition sources. Absorb with an inert, non-combustible material (e.g.,

sand, vermiculite) and place in a suitable container for disposal.

Conclusion
The boiling point of 1,2-dimethylpropylamine, reliably determined to be in the range of 84-87

°C, is a critical parameter governed by its unique molecular structure and the resulting

intermolecular forces. This guide provides the foundational data and a validated experimental

protocol necessary for its safe and effective use in a research or developmental setting. A

thorough understanding of its physicochemical properties, coupled with strict adherence to

safety protocols, is essential for any professional working with this versatile chemical

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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